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Compound of Interest

Compound Name: Formoterol-D6 Fumarate

Cat. No.: B1163125 Get Quote

Executive Summary & Scientific Context
Formoterol-D6 Fumarate is a stable isotope-labeled analog of the potent long-acting beta2-

agonist (LABA) Formoterol.[1] It is primarily used as an internal standard in mass spectrometry

(LC-MS/MS) for the quantification of Formoterol in biological matrices.[1]

While the deuterium labeling (D6) renders this compound a high-value research asset (often

>$1,000/mg), it does not alter its toxicological profile or regulatory status regarding radioactivity.

[1] It is not radioactive.[1] However, it retains the high potency of the parent compound.

Critical Directive: Treat Formoterol-D6 Fumarate as a High-Potency Active Pharmaceutical

Ingredient (HPAPI). Disposal must strictly adhere to EPA RCRA standards for hazardous

pharmaceutical waste, prioritizing incineration to prevent environmental bio-accumulation.[1]

Hazard Profile & Causality
To dispose of this material safely, one must understand the biological mechanisms that make it

hazardous.[1] Formoterol is a sympathomimetic amine.[1] Accidental exposure triggers beta2-

adrenergic receptors, potentially causing tachycardia, arrhythmias, and hypokalemia.[1]

Table 1: GHS Hazard Classification (Derived from Parent
Compound)
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Hazard Category GHS Code Hazard Statement
Operational
Implication

Reproductive Toxicity H361

Suspected of

damaging fertility or

the unborn child.[1][2]

Zero-tolerance for skin

contact.[1] Double-

gloving is mandatory.

[1]

STOT - Single

Exposure
H370

Causes damage to

organs

(Cardiovascular).[1]

Inhalation of dust is

the primary risk vector

during disposal

transfer.[1]

Acute Toxicity H330/H301
Fatal if inhaled; Toxic

if swallowed.[1]

Use of HEPA-filtered

enclosures is required

for any open-container

manipulation.[1]

Aquatic Toxicity H412

Harmful to aquatic life

with long-lasting

effects.[1][3]

Strict Sewer Ban.

Never dispose of

down the drain.[1][4]

Pre-Disposal Protocols: The "Zero-Loss"
Verification[1]
Before consigning Formoterol-D6 to waste, verify the material's status.[1][5] Due to its high cost

and stability, "waste" is usually limited to:

Expired solutions where solvent evaporation has altered concentration.[1]

Contaminated solids.[1][2][3]

Residues in "empty" vials.

Self-Validating Step:

Is the vial truly empty? If >3% of residue remains, it is not RCRA empty.[1] It must be

disposed of as full hazardous waste.[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://datasheets.scbt.com/sc-203050.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1286129.pdf
https://datasheets.scbt.com/sc-203050.pdf
https://datasheets.scbt.com/sc-203050.pdf
https://datasheets.scbt.com/sc-203050.pdf
https://datasheets.scbt.com/sc-203050.pdf
https://datasheets.scbt.com/sc-203050.pdf
https://datasheets.scbt.com/sc-203050.pdf
https://datasheets.scbt.com/sc-203050.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/formoterol.pdf
https://datasheets.scbt.com/sc-203050.pdf
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0094_-_lead_compounds.ashx?la=en
https://datasheets.scbt.com/sc-203050.pdf
https://ehrs.upenn.edu/sites/default/files/2018-07/Waste%20Manual%20July%202018.pdf
https://datasheets.scbt.com/sc-203050.pdf
https://datasheets.scbt.com/sc-203050.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1286129.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/formoterol.pdf
https://datasheets.scbt.com/sc-203050.pdf
https://datasheets.scbt.com/sc-203050.pdf
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0094_-_lead_compounds.ashx?la=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Can it be re-purposed? Consult the Certificate of Analysis (CoA).[1] Deuterated standards

are often stable for years at -20°C.[1]

Step-by-Step Disposal Workflow
This protocol is designed to meet EPA 40 CFR Part 266 Subpart P (Management Standards for

Hazardous Waste Pharmaceuticals).[1]

Phase 1: Segregation & Packaging
Objective: Prevent cross-contamination and ensure physical containment.[1]

Primary Containment:

Keep the substance in its original amber glass vial.[1] Formoterol is light-sensitive;

degradation products may have unknown toxicity.[1]

Do not rinse the vial for recovery unless you have a validated extraction protocol. Rinsing

creates a larger volume of liquid hazardous waste.[1]

Secondary Containment:

Place the amber vial inside a clear, sealable plastic bag (e.g., Ziploc) or a secondary

plastic jar.

Why? This traps any surface residue on the vial exterior and protects waste handlers from

breakage.[1]

Waste Stream Designation:

Solids (Powder): Segregate into "Solid Toxic Waste."[1]

Liquids (Stock Solutions): Segregate into "Flammable/Toxic Solvents" (assuming dissolved

in Methanol or DMSO).

Phase 2: Labeling
Objective: Clear communication of risk to downstream handlers.[1]
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Label the secondary container explicitly. Do not rely on the original manufacturer's label alone,

which may be obscured.[1]

Standard Label: "HAZARDOUS WASTE - TOXIC PHARMACEUTICAL"[1]

Chemical Name: Formoterol-D6 Fumarate[1]

CAS Number: 183814-30-4 (Parent) or specific D6 CAS if available (e.g., 1217734-80-5).[1]

Hazard Checkbox: [x] Toxic [x] Irritant[1]

Phase 3: Destruction Method
Objective: Complete mineralization of the API.[1]

Mandated Method:High-Temperature Incineration.[1]

Prohibited Methods:

Autoclaving:[1] Ineffective for chemical destruction.[1]

Sewer/Drain Disposal: Strictly prohibited by EPA Subpart P.[1]

Trash/Landfill: Illegal for hazardous pharmaceuticals.[1]

Action: Transfer the sealed container to your facility's EHS Hazardous Waste accumulation

area. Ensure it is manifested for incineration at a licensed TSDF (Treatment, Storage, and

Disposal Facility).[1]

Emergency Response: Spill Management
If Formoterol-D6 powder is spilled, immediate containment is necessary to prevent

aerosolization.[1]

Diagram 1: Spill Response Logic
(Graphviz DOT visualization below)
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(Do NOT Dry Sweep)
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Caption: Decision matrix for immediate spill response. Note the critical prohibition of dry

sweeping for solids to prevent inhalation.[1]

Regulatory Decision Matrix
Understanding whether your container is "RCRA Empty" determines the cost and complexity of

disposal.[1]

Diagram 2: Waste Classification Workflow

Container Status Is residue <3% by weight?

RCRA EmptyYes

Hazardous Waste

No

Deface Label &
Glass Recycling

(Or Incinerate as precaution)

Segregate as
Toxic Waste

(Incineration Only)

Click to download full resolution via product page

Caption: Classification logic based on EPA 40 CFR 261.7. For potent compounds like

Formoterol, treating "Empty" containers as full waste is recommended for maximum safety.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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